Cas no 65512-03-0 (1,3-Benzenediol, 5-(1-methyl-4-phenoxybutyl)-)

• Product name: 1,3-Benzenediol, 5-(1-methyl-4-phenoxybutyl)-
• CAS No: 65512-03-0
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 1688644

1,3-Benzenediol, 5-(1-methyl-4-phenoxybutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(1-methyl-4-phenoxybutyl)-

• Inchi： 1S/C17H20O3/c1-13(14-10-15(18)12-16(19)11-14)6-5-9-20-17-7-3-2-4-8-17/h2-4,7-8,10-13,18-19H,5-6,9H2,1H3
• InChI Key： PNSPSUHIFLVEKP-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C(C)CCCOC2=CC=CC=C2)=CC(O)=C1

Computed Properties

• Exact Mass: 272.1413

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 463.1±24.0 °C(Predicted)
• PSA: 49.69
• pka: 9.47±0.10(Predicted)